Cas no 2680865-25-0 (2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680865-25-0
• MF: C₁₀H₇F₄NO₄
• MW: 281.16049695015
• CID: 6588462
• PubChem ID: 165906578
• Update Time: 2025-05-26

2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid
• 2680865-25-0
• EN300-28286030
• 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7F4NO4/c1-19-7-3-5(11)4(8(16)17)2-6(7)15-9(18)10(12,13)14/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： OZPYEKGUKAEOQT-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)O)NC(C(F)(F)F)=O)OC

Computed Properties

• Exact Mass: 281.03112035g/mol
• Monoisotopic Mass: 281.03112035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680865-25-0)

2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid, identified by its CAS number 2680865-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluoro-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of fluoro and methoxy groups, along with the unique amide functionality at the 5-position, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural features of 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid make it an interesting candidate for further exploration in medicinal chemistry. The fluoro group is known to enhance metabolic stability and binding affinity, while the methoxy group can influence electronic properties and solubility. The amide linkage introduces a polar moiety that can interact with biological targets, potentially modulating enzyme activity or receptor binding. These characteristics have positioned this compound as a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated benzoic acids due to their reported efficacy in various pharmacological contexts. For instance, studies have demonstrated that fluoro-substituted benzoic acids exhibit anti-inflammatory, analgesic, and anti-cancer properties. The specific substitution pattern in 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid suggests potential applications in targeting diseases where precise molecular interactions are crucial. This compound may serve as a building block for designing molecules that interact with enzymes such as cyclooxygenases (COX) or other therapeutic targets relevant to chronic inflammatory conditions.

Moreover, the amide functionality in this compound can be further modified to introduce additional pharmacophores or bioisosteres. This flexibility allows chemists to explore different chemical space while retaining the core structural elements that contribute to biological activity. The synthesis of derivatives of 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid represents an active area of research aimed at optimizing pharmacokinetic profiles and enhancing therapeutic efficacy.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for such compounds. Virtual screening techniques have been employed to identify potential binding modes of 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid with biological targets. These studies have provided insights into how structural modifications can improve interactions with proteins or nucleic acids, guiding the design of more effective drug candidates.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate lipophilicity, metabolic stability, and electronic properties. In 2-Fluoro-4-methoxy-5-(2,2,2-trifluoroacetamido)benzoic acid, the fluoro group at the 2-position likely contributes to these effects by influencing electron distribution and steric interactions. This has implications for both pharmacological activity and pharmacokinetic behavior.

In conclusion, 2680865-25-0 is a compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing new therapeutic agents targeting various diseases. Ongoing research efforts are focused on harnessing its potential through structural optimization and exploring its interactions with biological targets. As our understanding of molecular mechanisms continues to evolve，this compound is poised to play a crucial role in future drug development initiatives.